(5Z)-5-[[1-(3-chloro-4-fluorophenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(3-methylanilino)-1,3-thiazol-4-one

• Molecular Formula: C23H19ClFN3OS
• Molecular Weight: 439.9 g/mol
• IUPAC Name: (5Z)-5-[[1-(3-chloro-4-fluorophenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(3-methylanilino)-1,3-thiazol-4-one
• InChI: InChI=1S/C23H19ClFN3OS/c1-13-5-4-6-17(9-13)26-23-27-22(29)21(30-23)11-16-10-14(2)28(15(16)3)18-7-8-20(25)19(24)12-18/h4-12H,1-3H3,(H,26,27,29)/b21-11-
• InChI Key: ALIODALURXVDNP-NHDPSOOVSA-N
• Isomeric SMILES: CC1=CC(=CC=C1)NC2=NC(=O)/C(=C/C3=C(N(C(=C3)C)C4=CC(=C(C=C4)F)Cl)C)/S2
• SMILES: CC1=CC(=CC=C1)NC2=NC(=O)C(=CC3=C(N(C(=C3)C)C4=CC(=C(C=C4)F)Cl)C)S2

Description

(5Z)-5-[[1-(3-chloro-4-fluorophenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(3-methylanilino)-1,3-thiazol-4-one is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of thiazole derivatives, which have been extensively studied for their diverse biological activities.

Mechanism of Action

The mechanism of action of (5Z)-5-[[1-(3-chloro-4-fluorophenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(3-methylanilino)-1,3-thiazol-4-one involves the inhibition of tubulin polymerization, which is essential for cell division. This compound binds to the colchicine binding site of tubulin, thereby preventing the formation of microtubules and ultimately leading to cell death.
Biochemical and Physiological Effects:
Studies have shown that (5Z)-5-[[1-(3-chloro-4-fluorophenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(3-methylanilino)-1,3-thiazol-4-one exhibits significant biochemical and physiological effects. This compound has been found to induce apoptosis, inhibit angiogenesis, and suppress tumor growth in various preclinical models.

Advantages and Limitations for Lab Experiments

One of the major advantages of (5Z)-5-[[1-(3-chloro-4-fluorophenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(3-methylanilino)-1,3-thiazol-4-one is its potent cytotoxic effects against various cancer cell lines, making it a promising candidate for cancer therapy. However, one of the limitations of this compound is its poor solubility, which may affect its efficacy in vivo.

Future Directions

There are several future directions that can be explored with regards to (5Z)-5-[[1-(3-chloro-4-fluorophenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(3-methylanilino)-1,3-thiazol-4-one. One potential direction is to investigate the use of this compound in combination with other chemotherapeutic agents to enhance its efficacy. Another direction is to explore the use of this compound in other disease areas, such as inflammatory disorders and infectious diseases. Additionally, further studies are needed to optimize the formulation and delivery of this compound for in vivo applications.

Synthesis Methods

The synthesis of (5Z)-5-[[1-(3-chloro-4-fluorophenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(3-methylanilino)-1,3-thiazol-4-one involves the condensation reaction between 3-methylaniline and 2-amino-4-chloro-5-fluoropyrimidine. The resulting intermediate is then reacted with 2,5-dimethyl-1-(3-chloro-4-fluorophenyl)pyrrole-3-carbaldehyde to yield the final product.

Scientific Research Applications

(5Z)-5-[[1-(3-chloro-4-fluorophenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(3-methylanilino)-1,3-thiazol-4-one has been studied for its potential therapeutic applications, particularly in the field of cancer research. Studies have shown that this compound exhibits potent cytotoxic effects against various cancer cell lines, including breast, lung, and colon cancer.